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Compound of Interest

Compound Name: 2-(3-Methylbutyl)-1,3-thiazole

Cat. No.: B1321045

Get Quote

Foreword
For researchers, scientists, and professionals in drug development and flavor chemistry, a

comprehensive understanding of a molecule's physicochemical properties is paramount. This

guide provides a detailed technical overview of 2-isoamyl-thiazole, a heterocyclic compound of

interest for its aromatic and potential bioactive properties. In the absence of a complete

experimental dataset for 2-isoamyl-thiazole, this document synthesizes available information on

structurally related compounds, namely 2-isobutyl-thiazole and the parent thiazole ring, to

provide expert estimations and a foundational understanding. This approach, rooted in

established chemical principles, offers a robust framework for handling, analyzing, and further

investigating this compound.

Molecular Structure and Identification
2-Isoamyl-thiazole, systematically named 2-(3-methylbutyl)thiazole, is a derivative of thiazole, a

five-membered aromatic ring containing sulfur and nitrogen atoms at positions 1 and 3,

respectively. The isoamyl group, a five-carbon branched alkyl chain, is attached at the 2-

position of the thiazole ring.
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Molecular Formula: C₈H₁₃NS

Molecular Weight: 155.26 g/mol

Chemical Structure:

Caption: Chemical structure of 2-isoamyl-thiazole.

Physicochemical Properties
The physicochemical properties of 2-isoamyl-thiazole are crucial for its application, handling,

and analysis. While specific experimental data for this compound is limited, the following table

provides a combination of data for the closely related 2-isobutyl-thiazole, the parent thiazole,

and estimated values for 2-isoamyl-thiazole.
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Property
2-Isobutyl-
thiazole

Thiazole
2-Isoamyl-
thiazole
(Estimated)

Source

Molecular

Formula
C₇H₁₁NS C₃H₃NS C₈H₁₃NS [1][2]

Molecular Weight 141.24 g/mol 85.13 g/mol 155.26 g/mol [1][2]

Appearance Colorless liquid
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid
[2][3]

Odor
Green, tomato

leaf-like

Pyridine-like,

nutty, meaty

Green, slightly

fatty, nutty
[3]

Boiling Point 180 °C 117-118 °C ~195-205 °C [3]

Density
0.995 g/mL at 25

°C

1.2 g/mL at 25

°C

~0.98 g/mL at 25

°C
[3]

Solubility in

Water
Slightly soluble Slightly soluble Slightly soluble [2]

Solubility in

Organic Solvents

Soluble in

ethanol and fats

Soluble in

alcohol and ether

Soluble in

ethanol and

other organic

solvents

[2]

LogP

(Octanol/Water

Partition

Coefficient)

2.342

(Calculated)
0.44 ~2.8 (Calculated) [4]

Expertise & Experience Insights: The boiling point and density of 2-isoamyl-thiazole are

estimated to be slightly higher and lower, respectively, than its isobutyl analogue due to the

increased molecular weight and alkyl chain length of the isoamyl group. The LogP value is also

expected to be higher, indicating greater lipophilicity.

Synthesis of 2-Isoamyl-thiazole
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The Hantzsch thiazole synthesis is a widely employed and versatile method for the preparation

of thiazole derivatives.[5] This reaction involves the condensation of an α-haloketone with a

thioamide. For the synthesis of 2-isoamyl-thiazole, isovaleramide would be the thioamide of

choice, reacting with a suitable α-halocarbonyl compound.

Isovaleramide + α-Haloketone Condensation Reaction
(Nucleophilic Attack by Sulfur)

Intramolecular Cyclization
(Amine attacks Carbonyl) Dehydration 2-Isoamyl-thiazole

Click to download full resolution via product page

Caption: Generalized workflow for the Hantzsch synthesis of 2-alkylthiazoles.

Experimental Protocol: Hantzsch Thiazole Synthesis (General Procedure)

This protocol is a general guideline and may require optimization for the specific synthesis of 2-

isoamyl-thiazole.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve the thioamide (e.g., isovaleramide, 1 equivalent) in a suitable solvent such as

ethanol.

Addition of α-Haloketone: To the stirred solution, add the α-haloketone (1 equivalent)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction using

Thin Layer Chromatography (TLC).[6]

Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the

mixture with a weak base (e.g., sodium bicarbonate solution).

Isolation: The product may precipitate out of the solution and can be collected by filtration.

Alternatively, the product can be extracted with an organic solvent (e.g., ethyl acetate), and

the organic layer is then washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure.

Purification: The crude product can be purified by column chromatography or distillation.
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Analytical Characterization
The identity and purity of synthesized 2-isoamyl-thiazole can be confirmed using various

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for separating and identifying volatile compounds like 2-isoamyl-

thiazole.

Experimental Protocol: GC-MS Analysis

Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent

(e.g., dichloromethane or hexane).

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250 °C.

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z (e.g., 300).

Data Analysis: The retention time from the gas chromatogram and the mass spectrum

fragmentation pattern are used to identify the compound. The fragmentation pattern is

expected to show a molecular ion peak (M+) at m/z 155 and characteristic fragments

corresponding to the loss of alkyl groups from the isoamyl side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the molecular structure.[7]

Experimental Protocol: NMR Analysis

Sample Preparation: Dissolve a few milligrams of the purified compound in a deuterated

solvent (e.g., CDCl₃) in an NMR tube.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

protons on the thiazole ring (typically in the aromatic region, δ 7-9 ppm) and the protons of

the isoamyl group (in the aliphatic region, δ 0.9-3.0 ppm).

¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the

molecule, with the thiazole ring carbons appearing at lower field (higher ppm) than the

isoamyl group carbons.

Synthesis

Purification

Characterization

Hantzsch Synthesis

Column Chromatography / Distillation

GC-MS Analysis NMR Spectroscopy
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Caption: A typical workflow for the synthesis and characterization of 2-alkylthiazoles.

Safety and Handling
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While a specific safety data sheet for 2-isoamyl-thiazole is not readily available, the safety

precautions for the structurally similar 2-isobutyl-thiazole and the parent thiazole should be

followed.

General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact

with skin, eyes, and clothing.[8]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields, and a lab coat.[9]

Fire Safety: Thiazole and its derivatives are often flammable. Keep away from heat, sparks,

and open flames.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Toxicity: Thiazole is harmful if swallowed and can cause skin and eye irritation.[10] Similar

hazards should be assumed for 2-isoamyl-thiazole until specific toxicological data is

available.

Conclusion
2-Isoamyl-thiazole is a molecule with significant potential, particularly in the fields of flavor and

fragrance chemistry. While a complete experimental profile of its physicochemical properties is

yet to be established, this guide provides a robust foundation for its study. By leveraging data

from analogous compounds and established chemical principles, researchers and

professionals can confidently approach the synthesis, analysis, and application of this intriguing

thiazole derivative. Further experimental investigation is encouraged to fully elucidate the

properties of 2-isoamyl-thiazole and unlock its full potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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